![molecular formula C23H28N2O B4990332 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole](/img/structure/B4990332.png)
5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole is a compound that has been widely used in scientific research. Its unique chemical structure and properties make it an important tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole involves its ability to bind to and inhibit PKC. PKC is involved in numerous cellular processes including cell proliferation, differentiation, and apoptosis. By inhibiting PKC, 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole can affect these processes and has potential therapeutic applications.
Biochemical and Physiological Effects:
5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole has been shown to affect various biochemical and physiological processes. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in glioblastoma cells. It has also been shown to affect the activity of ion channels and modulate synaptic transmission in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole in lab experiments is its specificity for PKC. This allows for targeted inhibition of PKC without affecting other cellular processes. However, one limitation is that it may have off-target effects on other proteins and enzymes.
Future Directions
There are several future directions for research involving 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole. One direction is to further investigate its potential therapeutic applications, particularly in cancer treatment. Another direction is to study its effects on other cellular processes and signaling pathways. Additionally, research could focus on developing new derivatives of 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole with improved specificity and potency.
Synthesis Methods
The synthesis of 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole involves the reaction of 4-biphenylcarboxylic acid with nonylamine and thionyl chloride to form the acid chloride derivative. This derivative is then reacted with 1,2,4-oxadiazole to produce the final product. The purity and yield of the product can be improved through various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole has been used in various scientific research applications, particularly in the field of biochemistry and pharmacology. It has been shown to be an effective inhibitor of protein kinase C (PKC), a key enzyme involved in numerous cellular processes. Additionally, it has been used as a fluorescent probe for studying lipid rafts, which are important in cellular signaling and membrane trafficking.
properties
IUPAC Name |
3-nonyl-5-(4-phenylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O/c1-2-3-4-5-6-7-11-14-22-24-23(26-25-22)21-17-15-20(16-18-21)19-12-9-8-10-13-19/h8-10,12-13,15-18H,2-7,11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQVDDDQNLSSPLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC1=NOC(=N1)C2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Biphenyl-4-yl)-3-nonyl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.